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Compound of Interest

Compound Name: Benzyl isoamyl ether

Cat. No.: B1672212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl isoamyl ether (CAS No. 122-73-6) is an organic compound with the chemical formula

C12H18O.[1] While it is predominantly utilized in the fragrance industry for its pleasant

aromatic odor, its physicochemical properties suggest potential as a non-polar solvent in

various laboratory and drug development applications.[1][2] This document provides a

summary of its properties, potential applications as a non-polar solvent, and a general

experimental protocol for a reaction where it could be employed.

Physicochemical Properties
Benzyl isoamyl ether is a colorless to pale yellow liquid that is practically insoluble in water

but soluble in alcohols and other organic solvents.[1][3][4] Its properties make it a potential

alternative to other non-polar solvents, particularly where a higher boiling point and lower

volatility are desirable.
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Property Value Unit Reference

Molecular Formula C12H18O - [1]

Molecular Weight 178.28 g/mol [1]

Appearance
Colorless to pale

yellow liquid
- [1]

Boiling Point 235 - 238 °C [2][3][4]

Specific Gravity 0.904 - 0.91 - [1][2][3][4]

Refractive Index 1.481 - 1.485 @ 20°C [2]

Flash Point >100 °C [2]

Water Solubility 41.57 (estimated) mg/L @ 25°C [2]

logP (o/w) 3.725 (estimated) - [2]

Application Notes
Potential as a Non-Polar Solvent
With a boiling point significantly higher than common non-polar solvents like toluene (111 °C)

and xylenes (~140 °C), benzyl isoamyl ether can be advantageous for reactions requiring

elevated temperatures. Its low volatility can also contribute to a safer laboratory environment by

reducing exposure to solvent vapors.[5]

Potential Advantages:

High Boiling Point: Suitable for high-temperature reactions.

Low Volatility: May reduce solvent loss and inhalation exposure.

Chemical Stability: As an ether, it is generally stable and unreactive under many conditions,

making it a suitable medium for a variety of chemical transformations.

"Greener" Alternative: Its lower volatility and potential for synthesis from bio-based

precursors (isoamyl alcohol) could position it as a more environmentally friendly alternative
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to some petroleum-derived solvents.[6]

Potential Applications:

Organic Synthesis: Could be used as a solvent for reactions involving non-polar reagents

and intermediates, such as substitution reactions, certain types of cross-coupling reactions,

and reactions requiring aprotic, non-polar conditions.

Extractions: Its hydrophobicity and ability to dissolve a range of organic compounds suggest

its potential use as an extraction solvent.

Crystallization: Could serve as a medium for the crystallization of non-polar compounds.

Considerations for Use
Peroxide Formation: Like many ethers, benzyl isoamyl ether may form explosive peroxides

upon exposure to air and light.[7] It is crucial to test for the presence of peroxides before use,

especially before distillation.

Solubility: While it is a good solvent for many organic compounds, its solvency power should

be experimentally determined for specific applications.

Purity: Commercial grades are often intended for fragrance applications, and purity should

be verified (e.g., by GC) for sensitive chemical reactions.[1]

Experimental Protocols
While specific protocols detailing the use of benzyl isoamyl ether as a solvent are not widely

available in the scientific literature, a relevant example is the synthesis of benzyl ethers

themselves, such as in a Williamson ether synthesis. This reaction is often carried out in a non-

polar, aprotic solvent.

Protocol: Synthesis of Benzyl Isoamyl Ether (Williamson
Ether Synthesis)
This protocol describes the synthesis of benzyl isoamyl ether, which can be generalized for

the synthesis of other benzyl ethers.
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Materials:

Isoamyl alcohol

Sodium hydride (NaH), 60% dispersion in mineral oil

Benzyl chloride

Anhydrous non-polar solvent (e.g., Toluene, or potentially Benzyl Isoamyl Ether itself for

process scale-up)

Saturated aqueous ammonium chloride (NH4Cl) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add the anhydrous non-polar solvent and the sodium hydride dispersion.

Alkoxide Formation: While stirring, slowly add isoamyl alcohol to the sodium hydride

suspension at 0 °C. Allow the mixture to warm to room temperature and stir until the

evolution of hydrogen gas ceases (typically 30-60 minutes). This indicates the formation of

the sodium isoamyloxide.
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Addition of Benzyl Chloride: Cool the reaction mixture back to 0 °C and add benzyl chloride

dropwise.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux. Monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and

cautiously quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

Extraction: Transfer the mixture to a separatory funnel and add water. Extract the aqueous

layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation or column chromatography to

obtain pure benzyl isoamyl ether.
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Solvent Property Considerations Safety & Environmental Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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